{3-[(Dimethylamino)sulfonyl]-6-oxo-6,6a,7,8,9,10-hexahydro-5H-pyrido[1,2-a]quinoxalin-5-yl}acetic acid
Overview
Description
The compound “{3-[(Dimethylamino)sulfonyl]-6-oxo-6,6a,7,8,9,10-hexahydro-5H-pyrido[1,2-a]quinoxalin-5-yl}acetic acid” is a chemical compound with the molecular formula C16H21N3O5S . It is used in scientific research and exhibits diverse properties, making it applicable in various fields such as drug development, material synthesis, and chemical analysis.
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound can be found in databases like PubChem . These may include properties like molecular weight, solubility, and stability.Scientific Research Applications
Antimicrobial and Antiviral Applications
Quinoxaline derivatives have been recognized for their antifungal, antibacterial, antiviral, and antimicrobial properties . This makes them valuable in the development of new drugs to combat infectious diseases, including those caused by resistant strains of bacteria and viruses. The current focus on infectious diseases, especially in light of global health concerns like the COVID-19 pandemic, underscores the importance of such compounds in medicinal chemistry.
Treatment of Neurological Disorders
Quinoxaline derivatives have been explored for their potential in treating neurological disorders such as schizophrenia . They may affect neurotransmitter systems beneficially, offering new avenues for managing these complex conditions.
Green Chemistry
The synthesis of quinoxaline derivatives aligns with the principles of green chemistry . Researchers are developing synthetic routes that are not only cost-effective but also environmentally benign, reducing the ecological footprint of chemical synthesis.
Textile Industry
Quinoxaline derivatives have been utilized in the synthesis of disperse dyes for dyeing polyester fabrics . These dyes exhibit good fastness properties and can be enhanced with antimicrobial activities, adding value to the textiles.
Nanotechnology
Incorporating quinoxaline derivatives with zinc oxide nanoparticles has been studied for creating self-cleaning polyester fabrics . This application not only improves the light fastness and antibacterial efficacy of the fabric but also enhances UV protection, showcasing the versatility of these compounds in advanced material science.
Neurotoxicity Studies
Research on quinoxaline derivatives extends to evaluating their neurotoxic potentials. Studies on newly synthesized derivatives assess their impact on enzymatic activity and oxidative stress levels in the brain, which is crucial for understanding their safety profile .
properties
IUPAC Name |
2-[3-(dimethylsulfamoyl)-6-oxo-7,8,9,10-tetrahydro-6aH-pyrido[1,2-a]quinoxalin-5-yl]acetic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21N3O5S/c1-17(2)25(23,24)11-6-7-12-14(9-11)19(10-15(20)21)16(22)13-5-3-4-8-18(12)13/h6-7,9,13H,3-5,8,10H2,1-2H3,(H,20,21) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HYMBIMOYMUAZNF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)C1=CC2=C(C=C1)N3CCCCC3C(=O)N2CC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21N3O5S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
{3-[(Dimethylamino)sulfonyl]-6-oxo-6,6a,7,8,9,10-hexahydro-5H-pyrido[1,2-a]quinoxalin-5-yl}acetic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.